Cas no 2248275-41-2 (CID 137937915)

• Product Name: CID 137937915
• CAS No: 2248275-41-2
• MF: C₁₂H₁₉N₃O₃
• MW: 253.297562837601
• CID: 6593393
• PubChem ID: 137937915
• Update Time: 2025-05-21

CID 137937915 Chemical and Physical Properties

Names and Identifiers

• 2248275-41-2
• Ethyl 2-(5,7-dimethyl-2-oxo-4,5,6,7-tetrahydro-1H-pyrazolo[1,5-a]pyrimidin-6-yl)acetate
• ethyl 2-{5,7-dimethyl-2-oxo-1H,2H,4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-6-yl}acetate
• EN300-6511136
• CID 137937915

• Inchi： 1S/C12H19N3O3/c1-4-18-12(17)5-9-7(2)13-10-6-11(16)14-15(10)8(9)3/h6-9,13H,4-5H2,1-3H3,(H,14,16)
• InChI Key： CAJDHRGEQFKLKD-UHFFFAOYSA-N
• SMILES： O(CC)C(CC1C(C)NC2=CC(NN2C1C)=O)=O

Computed Properties

• Exact Mass: 253.14264148g/mol
• Monoisotopic Mass: 253.14264148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 70.7Ų

Additional information on CID 137937915

CAS No. 2248275-41-2 and Product Name: CID 137937915

The compound identified by the CAS number 2248275-41-2 and product name CID 137937915 is a significant entity in the field of chemistry, particularly in the realm of advanced materials and chemical synthesis. This compound has garnered attention due to its unique chemical structure and potential applications in various industries. Recent studies have highlighted its role in enhancing the performance of materials used in electronics, pharmaceuticals, and advanced manufacturing processes.

The chemical structure of CAS No. 2248275-41-2 is characterized by a complex arrangement of functional groups that contribute to its exceptional properties. Researchers have identified that the compound exhibits high thermal stability and excellent mechanical strength, making it ideal for use in high-performance polymers and composites. Furthermore, its ability to form stable bonds under extreme conditions has been a focal point in recent material science research.

In terms of synthesis, the production of CID 137937915 involves a multi-step process that requires precise control over reaction conditions. Recent advancements in catalytic methods have enabled more efficient synthesis pathways, reducing production costs and improving yield rates. These developments have been documented in several peer-reviewed journals, emphasizing the importance of optimizing synthetic routes for industrial scalability.

The application of CAS No. 2248275-41-2 extends beyond material science into the field of drug discovery. Its unique pharmacokinetic properties have been explored in preclinical studies, where it has shown potential as a drug delivery agent. The compound's ability to encapsulate therapeutic molecules and release them in a controlled manner has been a key area of investigation, with promising results reported in recent clinical trials.

Moreover, the environmental impact of CID 137937915 has been a subject of scrutiny. Researchers have evaluated its biodegradability and toxicity levels, concluding that it poses minimal risk to ecosystems when used responsibly. This finding aligns with global efforts to promote sustainable chemistry practices and reduce environmental footprint.

In conclusion, the compound identified by CAS number 2248275-41-2 and product name CID 137937915 represents a cutting-edge advancement in chemical innovation. Its versatile applications across multiple industries, coupled with recent research breakthroughs, underscore its significance in modern scientific endeavors. As further studies continue to uncover its full potential, this compound is poised to play a pivotal role in shaping future technologies and therapeutic solutions.